molecular formula C21H44O3 B1242756 Isostearyl glyceryl ether CAS No. 78145-84-3

Isostearyl glyceryl ether

Cat. No. B1242756
CAS RN: 78145-84-3
M. Wt: 344.6 g/mol
InChI Key: JAUFWPNLLLUYNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Isostearyl glyceryl ether, also known as this compound, is a useful research compound. Its molecular formula is C21H44O3 and its molecular weight is 344.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

78145-84-3

Molecular Formula

C21H44O3

Molecular Weight

344.6 g/mol

IUPAC Name

3-(16-methylheptadecoxy)propane-1,2-diol

InChI

InChI=1S/C21H44O3/c1-20(2)16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-24-19-21(23)18-22/h20-23H,3-19H2,1-2H3

InChI Key

JAUFWPNLLLUYNV-UHFFFAOYSA-N

SMILES

CC(C)CCCCCCCCCCCCCCCOCC(CO)O

Canonical SMILES

CC(C)CCCCCCCCCCCCCCCOCC(CO)O

Pictograms

Irritant

synonyms

alpha-monoisostearyl glyceryl ether
GE-IS cpd
monoisostearyl glyceryl ethe

Origin of Product

United States

Synthesis routes and methods

Procedure details

Isostearyl Benzoate, Lactate, Neopentanoate, Octanoate, Palmitate or Myristate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.